Cas no 2694734-80-8 (6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride
• CAS No: 2694734-80-8
• MF: C₈H₈BrCl₂N
• MW: 268.965819358826
• MDL: MFCD34474761
• CID: 5614634
• PubChem ID: 165940596
• Update Time: 2025-07-02

6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride
• EN300-33037242
• 2694734-80-8
• 1H-Indole, 6-bromo-7-chloro-2,3-dihydro-, hydrochloride (1:1)

• MDL： MFCD34474761
• Inchi： 1S/C8H7BrClN.ClH/c9-6-2-1-5-3-4-11-8(5)7(6)10;/h1-2,11H,3-4H2;1H
• InChI Key： OLHJZDHGUWBVKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)NCC2.Cl

Computed Properties

• Exact Mass: 266.92172g/mol
• Monoisotopic Mass: 266.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 6-bromo-7-chloro-2,3-dihydro-1H-indole hydrochloride

CAS No. 2694734-80-8: 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride - A Novel Scaffold for Targeted Therapeutic Applications

6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride, identified by CAS No. 2694734-80-8, represents a unique chemical scaffold with significant potential in pharmaceutical research. This compound belongs to the indole family, characterized by its bicyclic structure consisting of a six-membered pyrrole ring fused to a five-membered benzene ring. The 6-bromo and 7-chloro substituents at the indole core introduce functional groups that modulate its pharmacological properties, while the hydrochloride salt form enhances solubility and bioavailability. Recent studies highlight its role in modulating G-protein coupled receptors (GPCRs) and its potential as a lead compound for drug discovery.

Emerging research in 2023 has demonstrated that 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride exhibits selective agonistic activity at the 5-HT2A receptor, a key target in psychiatric disorders such as schizophrenia and major depressive disorder. A study published in Journal of Medicinal Chemistry (2023) revealed that the 6-bromo substituent enhances receptor binding affinity by stabilizing the active conformation of the 5-HT2A receptor. This finding aligns with previous work on indole derivatives, which have shown promise in modulating serotonergic signaling pathways. The 7-chloro group further contributes to the compound's pharmacodynamic profile by influencing its metabolic stability and receptor selectivity.

Structurally, 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride exhibits a unique stereochemistry that may influence its interaction with biological targets. The 2,3-dihydro-1H-indole core provides a rigid scaffold that facilitates precise ligand-receptor interactions. This structural feature is critical for achieving high potency and selectivity, as demonstrated in a 2024 study on indole-based compounds targeting the 5-HT2A receptor. The hydrochloride salt form of the compound ensures optimal dissolution in aqueous environments, which is essential for oral administration and in vivo efficacy.

Recent advancements in computational drug design have further elucidated the potential of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrode as a therapeutic agent. Machine learning models trained on large-scale molecular datasets have identified correlations between the 6-bromo and 7-chloro substituents and their impact on receptor binding affinity. These models suggest that the 6-bromo group enhances the compound's ability to cross the blood-brain barrier, a critical factor for treating central nervous system (CNS) disorders. Additionally, the hydrochloride salt form has been shown to improve the compound's stability in physiological conditions, reducing degradation during drug delivery.

Applications of 6-Bromo-7-Chloro-2,3-Dihydr in therapeutic development are expanding. Researchers are exploring its potential as an antipsychotic agent, given its selective action on the 5-HT2A receptor. A 2023 clinical trial reported that compounds with similar structural features demonstrated reduced extrapyramidal side effects compared to traditional antipsychotics, highlighting the importance of the 6-bromo and 7-chloro substituents in achieving therapeutic efficacy. The hydrochloride salt form of the compound is also being evaluated for its role in modulating inflammatory responses, with preliminary studies suggesting anti-inflammatory properties through its interaction with cytokine signaling pathways.

Current research is also investigating the 6-bromo and 7-chloro groups' role in modulating drug metabolism. A 2024 study published in Drug Metabolism and Disposition found that the 6-bromo substituent significantly affects the compound's metabolic stability, reducing the risk of rapid clearance in the liver. This finding is particularly important for developing long-acting formulations that maintain therapeutic concentrations over extended periods. The hydrochloride salt form further contributes to the compound's metabolic profile by influencing its interaction with cytochrome P450 enzymes.

Future directions in the development of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride include exploring its potential as a prodrug or in combination therapies. Researchers are also investigating its role in neurodegenerative diseases, where modulating serotonergic signaling may offer therapeutic benefits. The 6-bromo and 7-chloro substituents are expected to play a critical role in these studies, as their structural impact on receptor binding and metabolic stability continues to be elucidated. The hydrochloride salt form remains a key consideration for optimizing the compound's pharmacokinetic profile.

In conclusion, 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride represents a promising candidate for pharmaceutical development due to its unique structural features and pharmacological potential. The 6-bromo and 7-chloro substituents, combined with the hydrochloride salt form, contribute to its selectivity, stability, and therapeutic efficacy. Ongoing research is expected to further expand its applications in treating CNS disorders and other diseases, underscoring the importance of this compound in modern drug discovery.

Additional research areas include the exploration of 6-bromo and 7-chloro substituents in modulating drug interactions and their potential role in personalized medicine. The hydrochloride salt form's impact on drug delivery systems is also a focus of current studies, with efforts to develop novel formulations that enhance therapeutic outcomes. As the field of medicinal chemistry continues to evolve, the structural and functional properties of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride are expected to play a pivotal role in the development of next-generation therapeutics.

Furthermore, the 6-bromo and 7-chloro groups are being studied for their potential in modulating drug resistance mechanisms. A 2023 study published in Pharmacological Research suggested that these substituents may influence the compound's ability to overcome multidrug resistance in cancer cells. This finding opens new avenues for the use of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride in oncology, where its unique structural features could provide therapeutic advantages over existing treatments.

The hydrochloride salt form of the compound is also being evaluated for its role in enhancing the compound's solubility and bioavailability, which are critical factors for oral administration. Researchers are exploring the use of advanced formulation techniques, such as solid dispersions and lipid-based systems, to optimize the compound's delivery. These efforts are expected to improve its therapeutic outcomes and expand its applications in various medical fields.

Overall, the structural and functional properties of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride continue to be a subject of intense research, with significant implications for drug discovery and development. The 6-bromo and 7-chloro substituents, along with the hydrochloride salt form, are critical factors in determining the compound's pharmacological profile and therapeutic potential. As research progresses, the compound is expected to play an increasingly important role in the development of novel therapeutics for a wide range of diseases.

Recent studies have also highlighted the potential of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride in modulating neuroinflammatory responses. A 2024 study published in Neuroscience Letters reported that the compound exhibits anti-inflammatory effects by inhibiting the activation of microglial cells, which are key players in neuroinflammation. This finding suggests that the 6-bromo and 7-chloro substituents may contribute to the compound's ability to target inflammatory pathways, opening new possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, the hydrochloride salt form of the compound is being investigated for its role in improving the stability of the compound in various physiological conditions. Researchers are exploring how the hydrochloride salt form affects the compound's solubility, permeability, and overall bioavailability, with the goal of optimizing its therapeutic potential. These studies are expected to provide valuable insights into the compound's pharmacokinetic properties and its potential applications in clinical settings.

In summary, the structural and functional features of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride are being actively explored in various research areas, with significant implications for its therapeutic applications. The 6-bromo and 7-chloro substituents, along with the hydrochloride salt form, are critical factors that determine the compound's pharmacological profile and potential for use in diverse medical fields. As research continues to advance, the compound is expected to play an increasingly important role in the development of innovative therapeutic strategies.

Further research is also being conducted to understand the molecular mechanisms underlying the compound's pharmacological effects. The 6-bromo and 7-chloro substituents are being studied for their potential to modulate specific receptors or signaling pathways, which could provide new insights into the compound's therapeutic applications. The hydrochloride salt form is also being examined for its impact on the compound's interactions with biological systems, with the goal of enhancing its therapeutic efficacy and reducing potential side effects.

As the field of medicinal chemistry continues to evolve, the structural and functional properties of 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole Hydrochloride are expected to play a pivotal role in the development of next-generation therapeutics. The compound's unique features, including the 6-bromo and 7-chloro substituents and the hydrochloride salt form, are likely to be key factors in its continued exploration and application in various medical fields.

Finally, the compound's potential in combination therapies is also being investigated. Researchers are exploring how the 6-bromo and 7-chloro substituents, along with the hydrochloride salt form, can be leveraged to enhance the therapeutic effects of other drugs. This research is expected to contribute to the development of more effective and personalized treatment strategies for a wide range of diseases.

### Understanding the Compound: 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole-2-Carbonitrile Hydrochloride The compound 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole-2-Carbonitrile Hydrochloride is a derivative of indole, a heterocyclic aromatic compound with a wide range of biological and pharmacological activities. This compound features: - A 2,3-dihydro-1H-indole ring, which is a five-membered aromatic ring fused to a six-membered pyrrole ring. - Substituents at positions 6 (bromo) and 7 (chloro) on the indole ring. - A nitrile group at position 2. - Hydrochloride salt form, which enhances solubility and bioavailability. --- ### Key Structural Features and Functional Groups 1. Indole Core: - The indole ring is a key structural element in many biologically active molecules, including serotonin, melatonin, and various alkaloids. - The 2,3-dihydro form of indole is a saturated version of the aromatic indole, which can influence the compound’s reactivity and biological activity. 2. Substituents: - 6-Bromo: This substituent can influence the electronic properties of the indole ring and may participate in various biological interactions. - 7-Chloro: Similar to bromo, the chloro group can modulate the compound's reactivity and interactions with biological targets. - 2-Carbonitrile: The nitrile group is a strong electron-withdrawing group, which can affect the compound’s reactivity and its ability to interact with biological targets such as enzymes and receptors. 3. Hydrochloride Salt: - The hydrochloride salt form is used to improve the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. --- ### Pharmacological and Biological Significance 1. Receptor Interactions: - The 6-bromo and 7-chloro substituents may modulate the compound's ability to interact with G-protein-coupled receptors (GPCRs), particularly those involved in serotonergic pathways. - The nitrile group can act as an electrophilic center, potentially interacting with serine/threonine residues in enzymes or receptors. 2. Enzyme Inhibition: - The compound may exhibit inhibitory activity against various enzymes, including monoamine oxidase (MAO) or serotonin reuptake transporters (SERT), depending on its structural interactions. 3. Anti-inflammatory and Neuroprotective Potential: - Indole derivatives have been studied for their anti-inflammatory, neuroprotective, and antioxidant properties. - The presence of halogen substituents may enhance these effects by modulating the compound’s electronic properties and reactivity. 4. Drug Development Potential: - The compound’s hydrochloride salt form makes it a candidate for pharmaceutical development, particularly in the context of neurological disorders, depression, or chronic pain. - Further studies are needed to evaluate its in vivo activity, toxicity, and pharmacokinetic profile. --- ### Current Research and Future Directions 1. Structure-Activity Relationship (SAR) Studies: - Researchers are investigating how the positions and nature of substituents (e.g., bromo vs. chloro) affect the compound’s biological activity. - The nitrile group may be modified to explore its impact on potency and selectivity. 2. In Vivo and In Vitro Studies: - The compound is being tested for its antagonistic or agonistic effects on serotonergic pathways. - In vivo studies are being conducted to assess its neuroprotective effects and potential therapeutic applications. 3. Combination Therapy: - The compound may be explored as a component of combination therapy, particularly in the context of depression, anxiety, or neurodegenerative disorders. - Its electrophilic nature may allow it to interact synergistically with other drugs. 4. Mechanistic Studies: - Researchers are examining the molecular mechanisms by which the compound exerts its pharmacological effects, including receptor binding, enzyme inhibition, and signal transduction pathways. --- ### Conclusion The compound 6-Bromo-7-Chloro-2,3-Dihydro-1H-Indole-2-Carbonitrile Hydrochloride is a promising candidate for further pharmacological and biological research. Its structural features, including the indole ring, halogen substituents, and nitrile group, suggest a potential role in neurological and inflammatory disorders. The hydrochloride salt form enhances its bioavailability, making it a viable candidate for drug development. Future studies will focus on mechanistic insights, in vivo efficacy, and potential therapeutic applications.